4-((Biotinoyl)amino)butyric acid
Overview
Description
4-((Biotinoyl)amino)butyric acid, also known as biotinyl-ε-aminocaproic acid or BAC, is a derivative of biotin . Biotin is a water-soluble B-vitamin that plays an essential role in various metabolic processes. The molecular formula of 4-((Biotinoyl)amino)butyric acid is C14H23N3O4S and its molecular weight is 329.42 g/mol .
Molecular Structure Analysis
The molecular structure of 4-((Biotinoyl)amino)butyric acid consists of 14 carbon atoms, 23 hydrogen atoms, 3 nitrogen atoms, 4 oxygen atoms, and 1 sulfur atom . The detailed structural analysis is not available in the retrieved sources.Physical And Chemical Properties Analysis
The boiling point of 4-((Biotinoyl)amino)butyric acid is predicted to be 728.4±55.0 °C and its density is predicted to be 1.244±0.06 g/cm3 . The pKa value is predicted to be 4.66±0.10 .Scientific Research Applications
Physiological and Immunity Function
GABA is a non-protein amino acid that naturally and widely occurs in animals, plants, and microorganisms . As the chief inhibitory neurotransmitter in the central nervous system of mammals, it has become a popular dietary supplement . It plays a crucial role in maintaining the balance between excitation and inhibition of neural networks .
Enrichment and Metabolic Pathway
GABA accumulation is mainly affected by environmental factors such as temperature, humidity, and oxygen content . It’s involved in the regulation of growth, development, stress response, and other important activities in the life circle of plants .
Application in Food Industry
GABA has promising applications in the food industry . It has attracted research and industrial interest due to its versatility over the last few decades with multiple health benefits .
Targeted Nutrient Enrichment
Targeted nutrient enrichment is becoming a popular goal of crop breeding . This review sheds light on developing GABA-enriched plant varieties and food products .
Drought Stress Tolerance in Rice
GABA application has been shown to improve drought stress tolerance in rice . It significantly improved various parameters such as plant height, root length, fresh weight, dry weight, total soluble protein content, and total free amino acid content across both cultivars .
Improvement in Morphological Traits
GABA application has a positive impact on morphological traits, with notable increases in panicle length, total tillers and productive tillers per hill, branch and grain numbers per panicle, and 1000-grain weight for Super Basmati and Basmati 515 cultivars under both water regimes .
Increase in Grain Yield
The grain yield increased by 31.01% and 27.32% under well-watered conditions and 36.85% and 27.71% under drought conditions in Super Basmati and Basmati-515, respectively, in response to GABA application .
Improvement in Biochemical Traits
GABA application significantly improved peroxidase (POD) and catalase (CAT) enzyme activities, alongside elevating anthocyanin levels, while concurrently reducing H2O2 contents in both well-watered and drought conditions .
properties
IUPAC Name |
4-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]butanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3O4S/c18-11(15-7-3-6-12(19)20)5-2-1-4-10-13-9(8-22-10)16-14(21)17-13/h9-10,13H,1-8H2,(H,15,18)(H,19,20)(H2,16,17,21)/t9-,10-,13-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDXWHXMZPONLDF-KWBADKCTSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C(C(S1)CCCCC(=O)NCCCC(=O)O)NC(=O)N2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NCCCC(=O)O)NC(=O)N2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.42 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-((3aS,4S,6aR)-2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)butanoic acid | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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